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Compound of Interest

Compound Name: Sikokianin E

Cat. No.: B13732532

Sikokianin E: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available physicochemical data for
Sikokianin E, a member of the biflavonoid family. Due to the limited publicly available research
on Sikokianin E, this document also presents detailed experimental protocols and signaling
pathway information for the closely related and more extensively studied analogs, Sikokianin A
and Sikokianin C. This information serves as a valuable reference point for researchers
interested in the potential biological activities of this class of compounds.

Physicochemical Properties of Sikokianin E

The fundamental molecular identifiers for Sikokianin E are summarized in the table below.
This data is essential for the accurate identification and quantification of the compound in
experimental settings.

Property Value Source
CAS Number 2253791-96-5 [1]
Molecular Weight 959.16 g/mol

Molecular Formula C42H420

In-Depth Analysis of Related Compounds
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Given the scarcity of specific data for Sikokianin E, this section details the biological activities
and mechanisms of action for Sikokianin A and C. These compounds share a common
structural backbone and offer insights into the potential therapeutic applications of Sikokianin
E.

Sikokianin A: Neuroprotective Effects

Sikokianin A has demonstrated neuroprotective properties in preclinical studies. Research
indicates that it can protect neuronal cells from injury by mitigating oxidative stress and
activating the Nrf2 signaling pathway.

The neuroprotective effect of Sikokianin A is associated with the activation of the Nrf2/HO-1
signaling pathway. Under conditions of oxidative stress, Sikokianin A promotes the nuclear
translocation of Nrf2, which in turn upregulates the expression of antioxidant enzymes like
Heme Oxygenase-1 (HO-1).
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Caption: Signaling pathway of Sikokianin A's neuroprotective action.

Sikokianin C: A Selective Cystathionine B-Synthase
(CBS) Inhibitor with Anti-Cancer Activity

Sikokianin C has been identified as a potent and selective inhibitor of cystathionine (3-synthase
(CBS), an enzyme implicated in the proliferation of certain cancers.[1] Its inhibitory action on
CBS leads to anti-tumor effects, particularly in human colon cancer.[1]

The following outlines a typical experimental workflow for evaluating the anti-cancer properties
of a compound like Sikokianin C in vitro.
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In Vitro Analysis

1. Cell Culture
(e.g., HT29 human colon cancer cells)

l

2. Treatment
(Varying concentrations of Sikokianin C)

N

3. Proliferation Assay 4. Apoptosis Assay
(e.g., MTT, to determine IC50) (e.g., Annexin V-FITC/PI staining)

'

5. Mechanistic Study
(e.g., CBS inhibition assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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